Cas no 1019560-20-3 (3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione
• CAS No: 1019560-20-3
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 5175897
• PubChem ID: 43177631
• Update Time: 2026-03-04

3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(1,4-dimethylpentyl)tetrahydro-, 1,1-dioxide
• 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione

• Inchi： 1S/C11H23NO2S/c1-9(2)4-5-10(3)12-11-6-7-15(13,14)8-11/h9-12H,4-8H2,1-3H3
• InChI Key： WAPFGOQTONKBQS-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1NC(C)CCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 1019560-20-3 and Product Name: 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione

The compound with the CAS number 1019560-20-3 and the product name 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and biochemical studies. The presence of a 5-methylhexan-2-yl side chain and a thiolane core provides a distinctive framework that is both structurally complex and functionally versatile.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities. The thiolane scaffold, in particular, has been identified as a promising motif for designing molecules with enhanced pharmacological properties. The dione functionality in the compound further contributes to its reactivity, making it a valuable intermediate in synthetic chemistry. This combination of structural features positions the compound as a candidate for further investigation into its pharmacokinetic and pharmacodynamic profiles.

Current research in the field of chemical biology has highlighted the importance of understanding how molecular structure influences biological activity. The 3-[(5-methylhexan-2-yl)amino] moiety introduces a lipophilic character to the molecule, which can be crucial for membrane permeability and target binding affinity. Studies have shown that such modifications can significantly alter the pharmacological behavior of compounds, making them more effective in therapeutic applications. The compound’s potential to interact with biological targets at the molecular level has sparked interest among researchers seeking to develop new treatments for various diseases.

One of the most exciting aspects of this compound is its potential role in the development of novel therapeutic agents. The unique structural features of 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione suggest that it may exhibit properties that are not observed with more conventional molecules. For instance, its ability to undergo various chemical transformations makes it a versatile building block for synthesizing more complex derivatives. These derivatives could then be screened for biological activity, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

The synthesis of this compound also presents an interesting challenge for chemists. The incorporation of multiple functional groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as catalytic hydrogenation and transition metal-catalyzed reactions have been particularly useful in this regard. By leveraging these methods, researchers can optimize the synthesis of 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione, paving the way for further exploration of its properties.

In addition to its pharmaceutical applications, this compound has potential uses in other areas of research. For example, its unique reactivity could make it a valuable tool for studying enzyme mechanisms or developing new catalysts. The thiolane core, with its sulfur-containing atoms, is known to participate in various redox reactions, which are central to many biological processes. By studying how this compound interacts with different enzymes or cellular components, scientists can gain insights into fundamental biochemical pathways.

The development of computational models has also played a crucial role in understanding the behavior of complex molecules like 3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione. These models allow researchers to predict how changes in molecular structure will affect biological activity without the need for extensive experimental testing. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further investigation. This interdisciplinary approach is particularly valuable in drug development, where time-to-market is often critical.

Looking ahead, the future prospects for this compound are promising. As research continues to uncover new applications and understandings of its properties, it is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. By combining experimental insights with computational modeling, researchers can design more effective experiments and develop innovative strategies for utilizing this compound in various fields.

In conclusion,3-[(5-methylhexan-2-yl)amino]-1λ?-thiolane-1,1-dione represents a significant contribution to the field of chemical research. Its unique structural features and potential applications make it a valuable asset for scientists working on drug development and biochemical studies. As our understanding of molecular interactions continues to evolve,1019560-20-3 will undoubtedly remain at the forefront of research efforts aimed at improving human health through innovative chemical solutions.